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Compound of Interest

Compound Name: N-12:0-1-Deoxysphinganine

Cat. No.: B3093566

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling potent bioactive lipids like N-12:0-1-Deoxysphinganine.
This guide provides essential safety and logistical information, including detailed personal
protective equipment (PPE) protocols, operational workflows, and disposal plans to foster a
secure research environment. Adherence to these guidelines will help minimize risks and
ensure the integrity of your experimental outcomes.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is crucial when working with N-12:0-1-
Deoxysphinganine. The following table summarizes the recommended PPE, categorized by
the type of protection.
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Protection Type

Recommended
PPE

Purpose

Standard

Eye and Face

Protection

Tightly fitting safety
goggles with side-
shields or a full-face
shield.

To protect against
splashes and

aerosols.

Conforming to EN 166
(EVU) or NIOSH (US).

[1]

Skin Protection

Chemical-resistant
gloves (e.g., nitrile), a
fully buttoned,
fire/flame-resistant lab
coat, long pants, and

closed-toe shoes.[1]

[2]

To prevent skin
contact with the
chemical and protect

against spills.

Gloves must satisfy
the specifications of
EU Directive
89/686/EEC and the
standard EN 374

derived from it.[1]

Respiratory Protection

Not generally required
under normal use with
adequate ventilation.
If dust or aerosols
may be generated, or
if exposure limits are
exceeded, a NIOSH-
approved full-face
respirator is

recommended.[1][2]

To protect against
inhalation of dust or

aerosols.

NIOSH approved.[2]

Operational Protocol: From Receipt to Disposal

A systematic workflow is essential for the safe handling of N-12:0-1-Deoxysphinganine. The

following experimental workflow outlines the key steps from receiving the compound to its final

disposal.
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Preparation

1. Receiving and Inspection
Inspect container for damage upon arrival.

Y

2. Storage
Store at -20°C in a tightly sealed container in a dry, dark, and well-ventilated area.

Y

3. Don PPE
Wear appropriate PPE as specified in the table above.

é Handling and 1; 'xperimentation h

4. Work in a Ventilated Area
Conduct all handling within a certified chemical fume hood to minimize inhalation exposure.

Y

5. Weighing
Carefully weigh the required amount, avoiding dust generation.

Y

6. Dissolving
Promptly dissolve in an appropriate inert, non-alcoholic solvent such as chloroform.

Y

7. Experimental Use
Use clean glassware and Teflon-lined stoppers to prevent contamination.

Cleanup ag 'd Disposal

8. Decontamination
Decontaminate all surfaces and equipment after use.

Y

9. Waste Collection
Collect all contaminated materials (gloves, wipes, containers) in a designated, sealed hazardous waste container.

Y

10. Waste Labeling
Clearly label the waste container with ‘Hazardous Waste: N-12:0-1-Deoxysphinganine' and associated hazards.

Y

11. Disposal
Arrange for disposal through a licensed hazardous waste disposal company in accordance with local, state, and federal regulations.

AN J

Click to download full resolution via product page

Figure 1. Step-by-step workflow for the safe handling of N-12:0-1-Deoxysphinganine.
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Emergency Procedures

In the event of an exposure, immediate and appropriate first-aid measures are critical.

Exposure Route

First-Aid Measures

Inhalation

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and consult a doctor
immediately. Do not use mouth-to-mouth
resuscitation if the victim ingested or inhaled the

chemical.[1]

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult

a doctor.[1]

Eye Contact

Rinse with pure water for at least 15 minutes.

Consult a doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Disposal Plan

Proper disposal of N-12:0-1-Deoxysphinganine and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

e Contaminated Materials: All materials that have come into contact with N-12:0-1-

Deoxysphinganine, including gloves, lab coats, absorbent materials, and empty containers,

should be considered contaminated.[2] These items must be collected in a designated,

sealed hazardous waste container.[1][2]

o Waste Labeling: Clearly label all waste containers with the contents ("Hazardous Waste: N-

12:0-1-Deoxysphinganine") and the associated hazards.[2]
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» Disposal: The collected chemical waste should be disposed of through a licensed
professional waste disposal service.[1] Discharge into the environment must be avoided.[1]
Adhere to all federal, state, and local environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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